4-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide

• IUPAC Name: 4-thiophen-2-yl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C21H16N2OS2/c24-21(17-5-3-16(4-6-17)20-2-1-10-26-20)23-13-15-7-9-22-19(12-15)18-8-11-25-14-18/h1-12,14H,13H2,(H,23,24)
• InChI Key: JIXDFJVSKPHUEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(=O)NCC3=CC(=NC=C3)C4=CSC=C4
• Molecular Formula: C21H16N2OS2
• Molecular Weight: 376.5 g/mol

Description

4-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in scientific research. This compound belongs to the class of benzamides and is known to possess a variety of biochemical and physiological effects.

Scientific Research Applications

Optical Sensing

. The propeller-structured BODIPY-type pyridine–boron trifluoride complex, which includes units of the compound, acts as an intramolecular charge transfer (ICT)-type optical sensor. It exhibits a characteristic fluorescence band that increases linearly with the water content, demonstrating high sensitivity and potential for environmental monitoring.

Coordination Polymers

. These polymers, which feature metal ions coordinated to organic ligands, have diverse applications ranging from catalysis to gas storage. The compound’s ability to form stable structures with metals can be exploited in designing new materials with specific properties.

Fluorescence Properties

Due to its structural features, the compound can exhibit interesting fluorescence properties . . Such compounds can be used in bioimaging and diagnostics, where they can bind to specific biological targets and emit fluorescence for detection.